tert-Butyl 3-phenoxyazetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-phenoxyazetidine-1-carboxylate
• InChI: InChI=1S/C14H19NO3/c1-14(2,3)18-13(16)15-9-12(10-15)17-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3
• InChI Key: CTNHCTDBYOYTEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)OC2=CC=CC=C2
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

“tert-Butyl 3-phenoxyazetidine-1-carboxylate” is an organic compound. It is a solid or semi-solid or liquid substance. The storage temperature is recommended to be 2-8°C in a sealed and dry environment.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C14H19NO3/c1-14(2,3)18-13(16)15-9-12(10-15)17-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 249.31. It is a solid or semi-solid or liquid substance. The storage temperature is recommended to be 2-8°C in a sealed and dry environment.

Scientific Research Applications

• Synthesis and Application in Medicinal Chemistry : A study by Ali et al. (1995) described the synthesis of novel cytotoxic 3'-(tert-butyl) 3'-dephenyl analogs of paclitaxel and docetaxel. These compounds were synthesized from tert-leucine and evaluated for their ability to stimulate the formation of microtubules and cytotoxicity against melanoma cells, demonstrating significant potential in cancer treatment (Ali et al., 1995).

• Antibacterial Activity : Song et al. (2009) synthesized various 3-tert-butoxycarbonyl-2-arylthiazolidine-4-carboxylic acid derivatives, demonstrating potent antibacterial activities against Gram-positive and Gram-negative bacteria. These findings highlight the potential use of tert-butyl derivatives in developing new antibacterial agents (Song et al., 2009).

• Intermediate in Pharmaceutical Synthesis : Zhang et al. (2022) described the use of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate as an intermediate in the synthesis of a target mTOR-targeted PROTAC molecule, highlighting its role in the synthesis of complex pharmaceutical compounds (Zhang et al., 2022).

• Synthesis of Chiral Amino Acid Derivatives : Kumar et al. (2009) focused on synthesizing a series of functionalized amino acid derivatives using tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate. These derivatives exhibited promising cytotoxicity in cancer cell lines, indicating their potential in anticancer drug development (Kumar et al., 2009).

• Role in Anti-Inflammatory and Antibiofilm Activities : A study by Kotb et al. (2019) reported the synthesis of tert-butylphenylthiazoles with oxadiazole linkers, which showed promising activity against methicillin-resistant Staphylococcus aureus and biofilm mass eradication. These findings emphasize the potential of tert-butyl derivatives in addressing antibiotic resistance and biofilm-related issues (Kotb et al., 2019).

Safety and Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H302, H315, and H319. Precautionary measures include P501, P270, P264, P280, P302+P352, P337+P313, P305+P351+P338, P362+P364, P332+P313, and P301+P312+P330. It’s important to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes.